Cas no 83056-32-0 (methyl 2-(isocyanatosulfonylmethyl)benzoate)

• Product name: methyl 2-(isocyanatosulfonylmethyl)benzoate
• CAS No: 83056-32-0
• MF: C₁₀H₉NO₅S
• MW: 255.247161626816
• CID: 988508
• PubChem ID: 158300

methyl 2-(isocyanatosulfonylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(isocyanatosulfonylmethyl)benzoate
• DTXSID5073666
• Benzoic acid, 2-((isocyanatosulfonyl)methyl)-, methyl ester
• EC 410-900-9
• NS00005703
• SCHEMBL9657864
• 83056-32-0
• 2-(Isocyanatosulfonylmethyl)benzoic acid methyl ester
• Benzoic acid, 2-[(isocyanatosulfonyl)methyl]-, methyl ester
• HPFGDWSUQHUCBU-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H9NO5S/c1-16-10(13)9-5-3-2-4-8(9)6-17(14,15)11-7-12/h2-5H,6H2,1H3
• InChI Key： HPFGDWSUQHUCBU-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1CS(=O)(=O)N=C=O

Computed Properties

• Exact Mass: 255.02
• Monoisotopic Mass: 255.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.34
• Boiling Point: 427.2°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.562

methyl 2-(isocyanatosulfonylmethyl)benzoate Security Information

• Hazard Category Code： 10-14-20-41-42-48/22-68
• Safety Instruction： 23-26-36/37/39
• Hazardous Material Identification：